Cas no 811867-29-5 ((R)-2-(2-Iodophenoxy)propan-1-ol)

• Product Name: (R)-2-(2-Iodophenoxy)propan-1-ol
• CAS No: 811867-29-5
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 704346
• PubChem ID: 57528283
• Update Time: 2025-06-07

(R)-2-(2-Iodophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Iodophenoxy)propan-1-ol
• (2R)-2-(2-iodophenoxy)propan-1-ol
• 1-Propanol, 2-(2-iodophenoxy)-, (2R)-
• SCHEMBL8274163
• A915841
• 811867-29-5
• DTXSID40727027
• (2R)-2-(2-Iodophenoxy)-1-propanol
• DB-327947

• MDL： MFCD19440907
• Inchi： 1S/C9H11IO2/c1-7(6-11)12-9-5-3-2-4-8(9)10/h2-5,7,11H,6H2,1H3/t7-/m1/s1
• InChI Key： FGSMCNNXQKNKTN-SSDOTTSWSA-N
• SMILES： IC1C=CC=CC=1O[C@H](C)CO

Computed Properties

• Exact Mass: 277.98038g/mol
• Monoisotopic Mass: 277.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.671
• Boiling Point: 331℃
• Flash Point: 154℃

(R)-2-(2-Iodophenoxy)propan-1-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (R)-2-(2-Iodophenoxy)propan-1-ol

Comprehensive Overview of (R)-2-(2-Iodophenoxy)propan-1-ol (CAS No. 811867-29-5): Properties, Applications, and Research Insights

(R)-2-(2-Iodophenoxy)propan-1-ol (CAS No. 811867-29-5) is a chiral organic compound featuring an iodophenoxy moiety and a propanol backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for asymmetric synthesis and drug discovery. The presence of both iodine and a stereocenter makes it valuable for catalysis studies and medicinal chemistry applications.

Recent trends in green chemistry have amplified interest in iodo-organic compounds like (R)-2-(2-Iodophenoxy)propan-1-ol, particularly for their role in C-C coupling reactions such as Suzuki-Miyaura cross-coupling. Researchers are exploring its utility in creating biaryl structures, which are pivotal in developing kinase inhibitors and GPCR-targeted therapeutics. The compound's enantiomeric purity (R-configuration) also aligns with the growing demand for chiral auxiliaries in API manufacturing.

From a spectroscopic characterization perspective, 811867-29-5 exhibits distinct NMR patterns (¹H/¹³C) due to iodine's heavy atom effect, while its HPLC purity profiles are frequently discussed in quality control protocols. Analytical chemists emphasize its chromatographic separation challenges, often requiring chiral stationary phases for resolution from its (S)-isomer. These technical nuances make it a frequent subject in method development publications.

The compound's solubility profile (moderate in polar aprotic solvents) and thermal stability data are critical for process chemists designing scale-up routes. Patent literature reveals its incorporation in pro-drug formulations, where the iodine atom serves as a radiopaque marker or metabolic modification site. Such applications resonate with current theranostic development trends combining diagnostics and therapy.

Emerging studies investigate (R)-2-(2-Iodophenoxy)propan-1-ol as a precursor for PET tracer synthesis, leveraging iodine-124 isotopes. This aligns with the precision medicine movement, where researchers actively search for molecular imaging probes. The compound's structure-activity relationships (SAR) are also being mapped against various enzyme targets, particularly in neurodegenerative disease research.

Regulatory considerations for 811867-29-5 emphasize proper handling protocols given its light-sensitive nature, though it doesn't fall under restricted categories. Safety data sheets highlight standard laboratory precautions comparable to other iodinated aromatics. Environmental scientists note its biodegradation pathways are similar to phenolic compounds, making waste treatment procedures well-established.

Market analyses show growing demand for chiral iodinated intermediates like (R)-2-(2-Iodophenoxy)propan-1-ol, driven by contract research organizations and specialty chemical suppliers. Pricing trends reflect the compound's multi-step synthesis complexity and optical purity requirements. Suppliers increasingly offer custom synthesis services with GC/MS certification to meet diverse research needs.

Future research directions may explore its catalytic applications in photoredox chemistry or as a template for metal-organic frameworks (MOFs). The compound's supramolecular interactions could also inspire new crystal engineering approaches. With AI-assisted molecular design gaining traction, computational studies of its conformational dynamics may unlock additional utilities.